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Compound of Interest

Compound Name: 2,4-Difluoro-3-methoxybenzonitrile

Cat. No.: B1308175 Get Quote

An In-depth Technical Guide on the Molecular Weight of 2,4-Difluoro-3-methoxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the molecular weight of 2,4-Difluoro-3-
methoxybenzonitrile, a chemical compound of interest in various research and development

applications. The determination of an accurate molecular weight is fundamental for a wide

range of scientific procedures, including stoichiometry in chemical reactions, preparation of

solutions with precise concentrations, and characterization in analytical chemistry.

Chemical Identity
2,4-Difluoro-3-methoxybenzonitrile is identified by the following key parameters:

IUPAC Name: 2,4-Difluoro-3-methoxybenzonitrile

CAS Number: 220353-20-8[1][2]

Molecular Formula: C₈H₅F₂NO[1][2][3]

Methodology for Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The following protocol outlines the steps for the precise calculation of the molecular weight of

2,4-Difluoro-3-methoxybenzonitrile.
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Protocol:

Determination of the Molecular Formula: The elemental composition of the molecule was first

established. For 2,4-Difluoro-3-methoxybenzonitrile, the molecular formula is C₈H₅F₂NO.

[1][2][3]

Identification of Constituent Elements: The elements present in the compound are Carbon

(C), Hydrogen (H), Fluorine (F), Nitrogen (N), and Oxygen (O).

Obtaining Standard Atomic Weights: The standard atomic weight of each element was

obtained from IUPAC (International Union of Pure and Applied Chemistry) recommendations

and established chemical data sources.

Carbon (C): approximately 12.011 u[4][5][6][7]

Hydrogen (H): approximately 1.008 u[8][9][10][11][12]

Fluorine (F): approximately 18.998 u[13][14][15][16][17]

Nitrogen (N): approximately 14.007 u[18][19][20][21][22]

Oxygen (O): approximately 15.999 u[23][24][25][26][27]

Calculation of Total Molecular Weight: The number of atoms of each element in the

molecular formula is multiplied by its respective atomic weight. The sum of these values

yields the molecular weight of the compound.

Data Presentation: Molecular Weight Calculation
The following table summarizes the quantitative data used to calculate the molecular weight of

2,4-Difluoro-3-methoxybenzonitrile.
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Element Symbol
Number of
Atoms

Standard
Atomic Weight
(u)

Contribution
to Molecular
Weight (u)

Carbon C 8 12.011 96.088

Hydrogen H 5 1.008 5.040

Fluorine F 2 18.998 37.996

Nitrogen N 1 14.007 14.007

Oxygen O 1 15.999 15.999

Total 169.130

The calculated molecular weight of 2,4-Difluoro-3-methoxybenzonitrile is 169.13 g/mol .[1]

Visualization of the Molecular Structure
A 2D representation of the chemical structure of 2,4-Difluoro-3-methoxybenzonitrile provides

a visual understanding of the atomic arrangement. The following diagram was generated using

the Graphviz DOT language.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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